Cas no 868148-71-4 (3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid)

• Product Name: 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid
• CAS No: 868148-71-4
• MF: C₁₉H₁₈N₂O₉S₂
• MW: 482.484222888947
• CID: 6039180
• PubChem ID: 2146033
• Update Time: 2025-06-12

3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid
• 3-[[7-(2-carboxyethylsulfamoyl)-9-oxofluoren-2-yl]sulfonylamino]propanoic acid
• 868148-71-4
• F1719-0030
• 3,3'-((9-oxo-9H-fluorene-2,7-disulfonyl)bis(azanediyl))dipropanoic acid
• AB00686434-01
• 3-{7-[(2-carboxyethyl)sulfamoyl]-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid
• AKOS024609235

• Inchi： 1S/C19H18N2O9S2/c22-17(23)5-7-20-31(27,28)11-1-3-13-14-4-2-12(10-16(14)19(26)15(13)9-11)32(29,30)21-8-6-18(24)25/h1-4,9-10,20-21H,5-8H2,(H,22,23)(H,24,25)
• InChI Key： WKFCSARRFIRMDV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCNS(C1C=CC2C3=C(C(=O)C=2C=1)C=C(S(NCCC(O)=O)(=O)=O)C=C3)(=O)=O

Computed Properties

• Exact Mass: 482.04537250g/mol
• Monoisotopic Mass: 482.04537250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 201Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid

Introduction to 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid (CAS No. 868148-71-4)

3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid, identified by its CAS number 868148-71-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including sulfonamides and carboxylic acids, which contribute to its diverse chemical reactivity and potential biological activity. The structural framework of this molecule incorporates a fluorene core, a moiety widely recognized for its applications in materials science and medicinal chemistry due to its rigid planar structure and fluorescence properties.

The fluorene scaffold in 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid serves as an excellent platform for further functionalization, enabling the design of molecules with tailored properties. The presence of a sulfonamide group at the 7-position of the fluorene ring introduces a polar and hydrogen-bonding capability, which is often exploited in drug design to enhance solubility and binding affinity. Additionally, the 2-carboxyethylsulfamoyl moiety and the terminal propanoic acid group contribute to the compound's overall polarity and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorene derivatives, particularly those incorporating sulfonamide functionalities. Sulfonamides are well-documented pharmacophores in medicinal chemistry, known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group in 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid is strategically positioned to interact with biological targets such as enzymes and receptors, making it a promising candidate for further development as an active pharmaceutical ingredient (API).

The propanoic acid moiety at the end of the molecule provides a carboxylate group that can participate in various chemical reactions, including esterification, amidation, and coupling reactions, which are essential for drug synthesis. This functionality allows for further derivatization, enabling the creation of more complex molecules with enhanced pharmacological profiles. The combination of these functional groups makes 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid a valuable building block in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid. These techniques allow researchers to predict the binding modes of potential drug candidates to biological targets with high accuracy, thereby accelerating the drug discovery process. The rigid structure of the fluorene core provides a stable scaffold for interactions with proteins and nucleic acids, while the polar functional groups enhance solubility and bioavailability. Such features are critical for optimizing pharmacokinetic properties and improving therapeutic efficacy.

The synthesis of 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the sulfonamide group via nucleophilic substitution or condensation reactions, followed by functionalization at the 7-position of the fluorene ring. The final step involves elongating the molecule with a propanoic acid side chain, which requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption.

The biological activity of 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene-2-sulfonamido}propanoic acid has been explored in several preclinical studies. Initial screenings have shown promising results in modulating enzymatic activity and inhibiting pathways associated with inflammation and cancer progression. For instance, derivatives of this compound have demonstrated inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammatory responses. Additionally, structural analogs have shown potential in disrupting protein-protein interactions involved in tumor growth and metastasis.

The fluorescence properties of the fluorene core also make 3-{7-(2-carboxyethyl)sulfamoyl-9-oxo-9H-fluorene}-2-sulfonamido}propanoic acid an attractive candidate for use in diagnostic imaging techniques. Fluorescent probes based on this scaffold have been developed for cellular imaging, allowing researchers to visualize biological processes in real-time with high sensitivity. This capability is particularly valuable in drug discovery pipelines, where rapid assessment of molecular interactions can guide optimization efforts.

In conclusion,3-{7-(2-carboxyethyl)sulfamoyl}-9-oxyloxy-H-fluorenecarboxamide hydrochloride monohydrate (CAS No: 86814871) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining a rigid fluorene core with multiple functional groups—make it a versatile intermediate for synthesizing novel therapeutic agents. Recent studies highlight its promise as an anti-inflammatory agent,a anticancer agent,and its utility as a diagnostic imaging probe underscores its broader applicability across multiple disciplines.